Cas no 823227-62-9 (Benzonitrile, 2-[[2-[(4-methylphenyl)ethynyl]phenyl]ethynyl]-)

Benzonitrile, 2-[[2-[(4-methylphenyl)ethynyl]phenyl]ethynyl]- structure
823227-62-9 structure
Product Name:Benzonitrile, 2-[[2-[(4-methylphenyl)ethynyl]phenyl]ethynyl]-
CAS No:823227-62-9
MF:C24H15N
MW:317.382605791092
CID:694145
PubChem ID:71419203
Update Time:2025-04-19

Benzonitrile, 2-[[2-[(4-methylphenyl)ethynyl]phenyl]ethynyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 2-[[2-[(4-methylphenyl)ethynyl]phenyl]ethynyl]-
    • 2-[2-[2-[2-(4-methylphenyl)ethynyl]phenyl]ethynyl]benzonitrile
    • 823227-62-9
    • 2-({2-[(4-Methylphenyl)ethynyl]phenyl}ethynyl)benzonitrile
    • DTXSID90838470
    • Inchi: 1S/C24H15N/c1-19-10-12-20(13-11-19)14-15-21-6-2-3-7-22(21)16-17-23-8-4-5-9-24(23)18-25/h2-13H,1H3
    • InChI Key: OZVRBXVVEDRQIK-UHFFFAOYSA-N
    • SMILES: N#CC1C=CC=CC=1C#CC1=CC=CC=C1C#CC1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 317.120449483g/mol
  • Monoisotopic Mass: 317.120449483g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 615
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 23.8Ų
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